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Compound of Interest

Compound Name: MMRi62

Cat. No.: B7775380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of MMRi62, a small molecule inducer of ferroptosis targeting MDM2-MDM4.[1][2][3] Adherence

to these guidelines is essential to ensure personal safety and maintain a secure laboratory

environment.

I. Personal Protective Equipment (PPE)
When handling MMRi62 in solid or solution form, the following personal protective equipment is

mandatory to prevent dermal, ocular, and respiratory exposure.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves for

integrity before use and change them frequently, especially if contamination is suspected.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn at

all times in the laboratory.

Lab Coat: A full-length laboratory coat should be worn to protect street clothing and prevent

skin exposure.

Respiratory Protection: For operations that may generate dust or aerosols of MMRi62, such

as weighing the solid compound or preparing concentrated stock solutions, a properly fitted
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respirator (e.g., N95 or higher) is recommended. All work with solid MMRi62 should be

performed in a certified chemical fume hood.

II. Operational Plan for Safe Handling
A systematic approach to handling MMRi62 from receipt to experimental use is critical to

minimize exposure risks.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

MMRi62 powder should be stored at -20°C for up to 3 years.[4]

Stock solutions can be stored at -80°C for up to 1 year.[4]

2. Preparation of Stock Solutions:

All weighing and preparation of stock solutions should be conducted in a certified chemical

fume hood to prevent inhalation of the powder and to contain any potential spills.

MMRi62 is soluble in DMSO (≥10 mg/ml) and ethanol (2 mg/mL), but insoluble in water.

Use appropriate labware and ensure all equipment is clean and dry before use.

3. Experimental Use:

When diluting stock solutions or adding MMRi62 to experimental setups, always wear the

prescribed PPE.

Avoid the creation of aerosols.

Clearly label all solutions containing MMRi62 with the compound name, concentration,

solvent, and date of preparation.

III. Disposal Plan
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Proper disposal of MMRi62 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Chemical Waste: All solutions and solid waste containing MMRi62 should be disposed of as

hazardous chemical waste in accordance with institutional and local regulations.

Contaminated Materials: All disposable materials that have come into contact with MMRi62,

such as pipette tips, gloves, and paper towels, should be collected in a designated, sealed

waste bag and disposed of as hazardous waste.

Decontamination: Work surfaces and equipment should be decontaminated after use with an

appropriate cleaning agent.

IV. Quantitative Data Summary
Property Value Source

CAS Number 352693-80-2

Molecular Formula C₂₁H₁₅Cl₂N₃O

Molecular Weight 396.27 g/mol

Purity ≥95%

Solubility
DMSO: ≥10 mg/mL, Ethanol: 2

mg/mL, Water: Insoluble

Storage (Solid) -20°C for 3 years

Storage (Stock Solution) -80°C for 1 year

V. Experimental Protocols Cited
The following are summaries of experimental protocols from cited research articles involving

MMRi62.

Cell Viability Assay (IC₅₀ Determination):

Leukemic cells (HL60 and HL60VR) were treated with MMRi62 at concentrations ranging

from 10 nM to 1 µM for 72 hours.
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Cell viability was assessed to determine the half-maximal inhibitory concentration (IC₅₀).

Western Blotting for Protein Degradation:

NALM6 leukemia cells were treated with MMRi62 at concentrations of 5 µM and 10 µM for

24 hours.

Cell lysates were prepared and subjected to SDS-PAGE and Western blotting to analyze the

ubiquitination of MDM2 and MDM4.

In Vivo Tumor Growth Inhibition:

An orthotopic xenograft PDAC mouse model was used.

Mice were treated with MMRi62 to assess its anti-tumor activity by monitoring tumor growth.

VI. Signaling Pathway and Workflow Diagrams
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MMRi62 Spill Response Workflow

Immediate Actions

Assessment & Preparation

Containment & Cleanup

Decontamination & Reporting

Spill Occurs

Alert others in the area

Evacuate immediate area if necessary

Assess spill size and nature
(solid or liquid)

Don appropriate PPE:
- Double gloves

- Lab coat
- Goggles

- Respirator (if solid)

Gather spill kit materials:
- Absorbent pads

- Forceps (for solid)
- Waste bags

Contain the spill
(cover with absorbent material)

Carefully collect contaminated material

Place all waste in a labeled hazardous waste bag

Decontaminate the area with an appropriate solvent

Remove and dispose of PPE as hazardous waste

Wash hands thoroughly

Report the incident to the lab supervisor

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of MMRi62.
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MMRi62 Safe Handling Workflow

Preparation

Procedure

Post-Procedure

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare work area in a chemical fume hood

Weigh solid MMRi62

Prepare stock solution (e.g., in DMSO)

Perform serial dilutions as needed

Administer to experimental system

Decontaminate work surfaces and equipment

Dispose of all waste as hazardous

Remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of MMRi62.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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